Cas no 1638765-41-9 (tert-Butyl N-({4-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate)

• Product Name: tert-Butyl N-({4-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate
• CAS No: 1638765-41-9
• MF: C₁₃H₂₄N₂O₂
• MW: 240.341863632202
• MDL: MFCD27987302
• CID: 4612219
• PubChem ID: 124249013
• Update Time: 2024-11-04

tert-Butyl N-({4-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-({4-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate
• tert-butyl ((4-aminobicyclo[2.2.1]heptan-1-yl)methyl)carbamate
• SB13291
• P20310
• 1-(Boc-aminomethyl)-4-aminobicyclo[2.2.1]heptane
• tert-butyl N-[(4-amino-1-bicyclo[2.2.1]heptanyl)methyl]carbamate
• tert-butylN-({4-aminobicyclo[2.2.1]heptan-1-yl}methyl)carbamate
• TERT-BUTYL N-({4-AMINOBICYCLO[2.2.1]HEPTAN-1-YLMETHYL)CARBAMATE
• MFCD27987302
• CS-0056374
• 1638765-41-9
• DTXSID201129813
• Carbamic acid, N-[(4-aminobicyclo[2.2.1]hept-1-yl)methyl]-, 1,1-dimethylethyl ester
• PS-16717

• MDL： MFCD27987302
• Inchi： 1S/C13H24N2O2/c1-11(2,3)17-10(16)15-9-12-4-6-13(14,8-12)7-5-12/h4-9,14H2,1-3H3,(H,15,16)
• InChI Key： GMIIARYUGIXITJ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC12CCC(CC1)(C2)N)=O

Computed Properties

• Exact Mass: 240.183778013g/mol
• Monoisotopic Mass: 240.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4